Cas no 43224-82-4 (Oxirane,2,2',2''-[methylidynetris(4,1-phenyleneoxymethylene)]tris-)

Oxirane,2,2',2''-[methylidynetris(4,1-phenyleneoxymethylene)]tris- structure
43224-82-4 structure
Product Name:Oxirane,2,2',2''-[methylidynetris(4,1-phenyleneoxymethylene)]tris-
CAS No:43224-82-4
MF:C28H28O6
MW:460.518328666687
CID:332833
PubChem ID:4320947
Update Time:2025-04-19

Oxirane,2,2',2''-[methylidynetris(4,1-phenyleneoxymethylene)]tris- Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2,2',2''-[methylidynetris(4,1-phenyleneoxymethylene)]tris-
    • 2-[[4-[bis[4-(oxiran-2-ylmethoxy)phenyl]methyl]phenoxy]methyl]oxirane
    • Q27256908
    • 39HTY8A5SZ
    • NCGC00256272-01
    • Tox21_301653
    • tris(4-(oxiran-2-ylmethoxy)phenyl)methane
    • EINECS 256-154-6
    • 2,2',2''-(Methanetriyltris(benzene-4,1-diyloxymethanediyl))trioxirane
    • Tris(4-hydroxyphenyl)methane triglycidyl ether
    • CHEMBL3183477
    • NS00088926
    • SCHEMBL50130
    • NS00020109
    • 2,2',2''-(Methylidynetris(p-phenyleneoxymethylene))trioxirane
    • 2,2',2''-(METHYLIDYNETRIS(4,1-PHENYLENEOXYMETHYLENE))TRIS(OXIRANE)
    • 4,4',4''-TRIGLYCIDYLOXYPHENYLMETHANE
    • DTXCID0024971
    • J319.924J
    • 43224-82-4
    • Triphenylolmethane triglycidyl ether
    • TRIS(4-(OXIRANYLMETHOXY)PHENYL)METHANE
    • OXIRANE, 2,2',2''-(METHYLIDYNETRIS(4,1-PHENYLENEOXYMETHYLENE))TRIS-
    • 2,2',2''-[Methanetriyltris(benzene-4,1-diyloxymethanediyl)]trioxirane
    • CAS-66072-38-6
    • UNII-39HTY8A5SZ
    • DTXSID2044971
    • Inchi: 1S/C28H28O6/c1-7-22(29-13-25-16-32-25)8-2-19(1)28(20-3-9-23(10-4-20)30-14-26-17-33-26)21-5-11-24(12-6-21)31-15-27-18-34-27/h1-12,25-28H,13-18H2
    • InChI Key: IGZBSJAMZHNHKE-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC(=CC=1)C(C1C=CC(=CC=1)OCC1CO1)C1C=CC(=CC=1)OCC1CO1

Computed Properties

  • Exact Mass: 460.18858861g/mol
  • Monoisotopic Mass: 460.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 12
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 65.3Ų
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